Cas no 1198285-10-7 (4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine)

• Product Name: 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine
• CAS No: 1198285-10-7
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• MDL: MFCD07774784
• CID: 5177107
• Update Time: 2025-07-17

4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLOROPHENYL)-4-HYDROXY-1-ISO-PROPYLPIPERIDINE
• 4-Piperidinol, 4-(3-chlorophenyl)-1-(1-methylethyl)-
• 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine

• MDL： MFCD07774784
• Inchi： 1S/C14H20ClNO/c1-11(2)16-8-6-14(17,7-9-16)12-4-3-5-13(15)10-12/h3-5,10-11,17H,6-9H2,1-2H3
• InChI Key： JFYPKBIFWSYDTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CCN(C(C)C)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5

Additional information on 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine

Introduction to 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine (CAS No. 1198285-10-7)

4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine (CAS No. 1198285-10-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural and functional properties. This compound belongs to the class of piperidines, which are widely studied for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders.

The chemical structure of 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine features a piperidine ring substituted with a 3-chlorophenyl group, a hydroxyl group, and an isopropyl group. These substituents contribute to the compound's distinct pharmacological profile, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine in modulating various neurotransmitter systems, particularly serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and behavior, making the compound a promising candidate for the treatment of conditions such as depression, anxiety, and schizophrenia.

In preclinical studies, 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine has demonstrated significant efficacy in animal models of depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent antidepressant-like effects in mice, as measured by the forced swim test and tail suspension test. These findings suggest that 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine may act through mechanisms similar to those of selective serotonin reuptake inhibitors (SSRIs) but with potentially fewer side effects.

Beyond its antidepressant properties, 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine has also shown promise in the treatment of schizophrenia. A study published in the journal Schizophrenia Research found that the compound effectively reduced positive symptoms such as hallucinations and delusions in rodent models of schizophrenia. The researchers hypothesized that the compound's ability to modulate both serotonin and dopamine systems may contribute to its antipsychotic effects.

The pharmacokinetic properties of 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, preliminary toxicology studies have indicated that 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of clinical development, several phase I trials have been conducted to evaluate the safety and tolerability of 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine in healthy volunteers. The results from these trials have been promising, with no serious adverse events reported. Based on these findings, phase II trials are currently underway to assess the efficacy of the compound in patients with depression and schizophrenia.

The potential therapeutic applications of 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine extend beyond mental health disorders. Recent research has explored its use in pain management and neurodegenerative diseases such as Parkinson's disease. A study published in the journal Pain Research & Management found that the compound exhibited analgesic effects in rodent models of neuropathic pain, suggesting its potential as an alternative to traditional pain medications.

In conclusion, 4-(3-Chlorophenyl)-4-hydroxy-1-iso-propylpiperidine (CAS No. 1198285-10-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing clinical trials continue to provide more data on its safety and efficacy, it is likely that this compound will play an increasingly important role in the treatment of various neurological and psychiatric disorders.